Cas no 923027-34-3 (3(2H)-Pyridazinone, 4-chloro-5-(hexylamino)-2-phenyl-)

• Product Name: 3(2H)-Pyridazinone, 4-chloro-5-(hexylamino)-2-phenyl-
• CAS No: 923027-34-3
• MF: C₁₆H₂₀ClN₃O
• MW: 305.802502632141
• CID: 738592
• PubChem ID: 40717673
• Update Time: 2025-04-19

3(2H)-Pyridazinone, 4-chloro-5-(hexylamino)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-5-(hexylamino)-2-phenyl-
• 4-chloro-5-(hexylamino)-2-phenylpyridazin-3-one
• AKOS008568126
• SCHEMBL8243863
• 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one
• 923027-34-3
• DTXSID40654546

• Inchi： 1S/C16H20ClN3O/c1-2-3-4-8-11-18-14-12-19-20(16(21)15(14)17)13-9-6-5-7-10-13/h5-7,9-10,12,18H,2-4,8,11H2,1H3
• InChI Key： DSGCPZBUGQFRIB-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2)N=CC=1NCCCCCC)=O

Computed Properties

• Exact Mass: 305.1294900g/mol
• Monoisotopic Mass: 305.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.7Ų